Cas no 1806659-97-1 (2-Methyl-4-propionylphenylacetic acid)

• Product Name: 2-Methyl-4-propionylphenylacetic acid
• CAS No: 1806659-97-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5000950
• Update Time: 2025-07-19

2-Methyl-4-propionylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-propionylphenylacetic acid

• Inchi： 1S/C12H14O3/c1-3-11(13)10-5-4-9(7-12(14)15)8(2)6-10/h4-6H,3,7H2,1-2H3,(H,14,15)
• InChI Key： KHUPMFGOTWROFF-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(CC(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4

Additional information on 2-Methyl-4-propionylphenylacetic acid

Comprehensive Overview of 2-Methyl-4-propionylphenylacetic acid (CAS No. 1806659-97-1): Properties, Applications, and Industry Relevance

2-Methyl-4-propionylphenylacetic acid (CAS No. 1806659-97-1) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This arylacetic acid derivative features a unique molecular structure combining a methyl group and propionyl moiety, making it valuable for synthetic applications. Recent studies highlight its potential as a building block in drug development, particularly for non-steroidal anti-inflammatory drug (NSAID) analogs.

The compound's chemical stability and reactivity profile have become subjects of interest in organic chemistry forums. Researchers are investigating its esterification potential and chiral resolution properties, which align with current industry demands for enantioselective synthesis techniques. Analytical data suggests the carboxylic acid group demonstrates predictable reactivity patterns, facilitating its incorporation into more complex molecular architectures.

From a commercial perspective, 2-Methyl-4-propionylphenylacetic acid has seen growing demand in contract research organizations (CROs) and API intermediate manufacturing. Its CAS registry number (1806659-97-1) frequently appears in patent literature for pain management therapeutics, coinciding with increased public interest in non-opioid analgesics. The compound's structure-activity relationship (SAR) makes it particularly relevant in medicinal chemistry optimization studies.

Quality specifications for CAS 1806659-97-1 typically require ≥98% purity by HPLC, with strict control of process-related impurities. Advanced chromatographic methods have been developed to analyze its stability under various storage conditions, addressing industry concerns about compound degradation. These analytical protocols are crucial for meeting GMP standards in pharmaceutical applications.

Environmental and safety assessments indicate 2-Methyl-4-propionylphenylacetic acid requires standard laboratory handling precautions. Its ecotoxicological profile has been evaluated in accordance with OECD guidelines, showing favorable results compared to similar aromatic carboxylic acids. This aligns with the chemical industry's growing emphasis on green chemistry principles and sustainable synthesis routes.

The compound's spectroscopic characteristics, including distinctive NMR peaks and mass fragmentation patterns, have been thoroughly documented. These reference data assist in structure verification during quality control processes. Recent publications describe novel crystallization techniques to improve its physicochemical properties for formulation development.

Market analysts note increasing patent filings involving 1806659-97-1, particularly in biopharmaceutical applications. The compound's metabolic stability and bioavailability enhancement potential make it attractive for prodrug design strategies. These developments correspond with healthcare trends toward personalized medicine and targeted drug delivery systems.

Technical literature emphasizes the importance of regioselective protection when derivatizing 2-Methyl-4-propionylphenylacetic acid. Modern catalytic methods have improved yields in multi-step syntheses incorporating this intermediate. Such process innovations address the pharmaceutical industry's need for cost-effective manufacturing of complex molecules.

Academic and industrial researchers frequently search for synthetic protocols involving CAS 1806659-97-1, reflecting its utility in heterocyclic chemistry. The compound serves as a precursor for various pharmacophores, particularly in cyclooxygenase inhibitor research. This connects to widespread public interest in inflammation mechanisms and chronic pain management solutions.

Future research directions may explore 2-Methyl-4-propionylphenylacetic acid's potential in bioconjugation chemistry and drug-antibody conjugates. Its balanced lipophilicity profile (calculated logP ~2.1) positions it favorably for CNS drug development, coinciding with growing investment in neurodegenerative disease therapeutics. These applications demonstrate the compound's versatility beyond traditional small molecule drugs.